Cas no 101257-43-6 (2-amino-4-methylheptanoic acid)

• Product Name: 2-amino-4-methylheptanoic acid
• CAS No: 101257-43-6
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 4566693
• PubChem ID: 21943660
• Update Time: 2024-03-01

2-amino-4-methylheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-methylheptanoic acid

• Inchi： 1S/C8H17NO2/c1-3-4-6(2)5-7(9)8(10)11/h6-7H,3-5,9H2,1-2H3,(H,10,11)
• InChI Key： DNYSKHKXONBGNT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(N)CC(C)CCC

Computed Properties

• Exact Mass: 159.125929g/mol
• Monoisotopic Mass: 159.125929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 159.23g/mol
• XLogP3: -0.4
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives